Cas no 96018-35-8 (5-Isothiazolamine, 3-(4-chlorophenyl)-)

• Product Name: 5-Isothiazolamine, 3-(4-chlorophenyl)-
• CAS No: 96018-35-8
• MF: C₉H₇ClN₂S
• MW: 210.683279275894
• CID: 4356569
• PubChem ID: 69226555
• Update Time: 2025-04-24

5-Isothiazolamine, 3-(4-chlorophenyl)- Chemical and Physical Properties

Names and Identifiers

• 5-Isothiazolamine, 3-(4-chlorophenyl)-
• SCHEMBL4878746
• 3-(4-Chlorophenyl)-5-isothiazolamine
• 96018-35-8
• DB-193316

• Inchi： 1S/C9H7ClN2S/c10-7-3-1-6(2-4-7)8-5-9(11)13-12-8/h1-5H,11H2
• InChI Key： RXQMJRRCXPWZSH-UHFFFAOYSA-N
• SMILES： S1C(N)=CC(C2=CC=C(Cl)C=C2)=N1

Computed Properties

• Exact Mass: 210.0018471Da
• Monoisotopic Mass: 210.0018471Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 171
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 67.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes